Cas no 2228141-77-1 (1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid)

1-(3,3-Difluorocyclobutyl)cyclopropane-1-carboxylic acid is a fluorinated cyclobutane-cyclopropane hybrid structure with potential utility in medicinal chemistry and agrochemical applications. The presence of the difluorocyclobutyl group enhances metabolic stability and lipophilicity, while the cyclopropane-carboxylic acid moiety offers a rigid scaffold for further functionalization. This compound is particularly valuable as a building block for the synthesis of bioactive molecules, where its unique steric and electronic properties can influence binding affinity and selectivity. Its well-defined stereochemistry and high purity make it suitable for precision applications in drug discovery and material science. The difluorination further improves bioavailability and resistance to enzymatic degradation.

1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid structure

2228141-77-1 structure

Product Name:1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid

CAS No:2228141-77-1

MF:C₈H₁₀F₂O₂

MW:176.160609722137

CID:5980136

PubChem ID:165651033

Update Time:2025-05-28

1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid
- 2228141-77-1
- EN300-1947348
- Inchi： 1S/C8H10F2O2/c9-8(10)3-5(4-8)7(1-2-7)6(11)12/h5H,1-4H2,(H,11,12)
- InChI Key： IGDCRWLTNIOSPD-UHFFFAOYSA-N
- SMILES： FC1(CC(C1)C1(C(=O)O)CC1)F

Computed Properties

Exact Mass: 176.06488588g/mol
Monoisotopic Mass: 176.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 37.3Å²

1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1947348-0.05g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	0.05g	$1428.0	2023-09-17
Enamine	EN300-1947348-0.1g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	0.1g	$1496.0	2023-09-17
Enamine	EN300-1947348-0.25g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	0.25g	$1564.0	2023-09-17
Enamine	EN300-1947348-0.5g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	0.5g	$1632.0	2023-09-17
Enamine	EN300-1947348-1.0g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	1g	$986.0	2023-06-02
Enamine	EN300-1947348-2.5g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	2.5g	$3332.0	2023-09-17
Enamine	EN300-1947348-5.0g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	5g	$2858.0	2023-06-02
Enamine	EN300-1947348-10.0g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	10g	$4236.0	2023-06-02
Enamine	EN300-1947348-1g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	1g	$1701.0	2023-09-17
Enamine	EN300-1947348-5g	1-(3,3-difluorocyclobutyl)cyclopropane-1-carboxylic acid	2228141-77-1	5g	$4930.0	2023-09-17